Cas no 77992-50-8 (Benzenamine, 4-bromo-3-(trifluoromethyl)-, hydrochloride)

Benzenamine, 4-bromo-3-(trifluoromethyl)-, hydrochloride structure
77992-50-8 structure
Product Name:Benzenamine, 4-bromo-3-(trifluoromethyl)-, hydrochloride
CAS No:77992-50-8
MF:C7H6BrClF3N
MW:276.481450557709
CID:535131
PubChem ID:66745707
Update Time:2025-04-19

Benzenamine, 4-bromo-3-(trifluoromethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-bromo-3-(trifluoromethyl)-, hydrochloride
    • 4-bromo-3-(trifluoromethyl)aniline,hydrochloride
    • 4-Bromo-3-(trifluoromethyl)aniline--hydrogen chloride (1/1)
    • 77992-50-8
    • SCHEMBL618359
    • DTXSID30735691
    • 4-bromo-3-(trifluoromethyl)aniline HCl salt
    • Inchi: 1S/C7H5BrF3N.ClH/c8-6-2-1-4(12)3-5(6)7(9,10)11;/h1-3H,12H2;1H
    • InChI Key: NLKIFOXTBSIBOT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1C(F)(F)F)N.Cl

Computed Properties

  • Exact Mass: 274.93248
  • Monoisotopic Mass: 274.93242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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